Cas no 14925-96-3 (Oxirane,2-butyl-3-methyl-)
Oxirane,2-butyl-3-methyl- structure
Product Name:Oxirane,2-butyl-3-methyl-
Oxirane,2-butyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxirane,2-butyl-3-methyl-
- (2R,3S)-2α-Methyl-3α-butyloxirane
- 2-butyl-3-methyloxirane
- Heptane, 2,3-epoxy-
- 2,3-Epoxyheptane
- 2-Methyl-3-butyloxirane
- 2β-Butyl-3β-methyloxirane
- (2S)-2β-Methyl-3β-butyloxirane
- cis-2,3-Epoxyheptane
- DTXSID80933600
- SCHEMBL51211
- (2R,3S)-2alpha-Methyl-3alpha-butyloxirane
- 14925-96-3
-
- Inchi: 1S/C7H14O/c1-3-4-5-7-6(2)8-7/h6-7H,3-5H2,1-2H3
- InChI Key: RAWZOXRFHKUFPX-UHFFFAOYSA-N
- SMILES: O1C(C)C1CCCC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5
- XLogP3: 2.1
Experimental Properties
- Density: 0.846
- Boiling Point: 131.8°Cat760mmHg
- Flash Point: 25.5°C
- Refractive Index: 1.42
- PSA: 12.53
Oxirane,2-butyl-3-methyl- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
14925-96-3 (Oxirane,2-butyl-3-methyl-) Related Products
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- 3234-28-4(1,2-epoxytetradecane)
- 1436-34-6(1,2-epoxyhexane)
- 2404-44-6(1,2-Epoxydecane)
- 2426-07-5(1,2,7,8-Diepoxyoctane)
- 7320-37-8(1,2-Epoxyhexadecane)
- 286-99-7(13-Oxabicyclo[10.1.0]tridecane)
- 7390-81-0(1,2-Epoxyoctadecane)
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